1-(3-hydroxy-3-methylpyrrolidin-1-yl)-2-(1H-pyrazol-5-yl)ethanone

• IUPAC Name: 1-(3-hydroxy-3-methylpyrrolidin-1-yl)-2-(1H-pyrazol-5-yl)ethanone
• InChI: InChI=1S/C10H15N3O2/c1-10(15)3-5-13(7-10)9(14)6-8-2-4-11-12-8/h2,4,15H,3,5-7H2,1H3,(H,11,12)
• InChI Key: SXHHKRRERMXBDK-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCN(C1)C(=O)CC2=CC=NN2)O
• Molecular Formula: C10H15N3O2
• Molecular Weight: 209.24 g/mol

Description

1-(3-hydroxy-3-methylpyrrolidin-1-yl)-2-(1H-pyrazol-5-yl)ethanone, also known as HMPPE, is a chemical compound that has been extensively studied for its potential applications in scientific research. HMPPE is a pyrazole-based compound that has been shown to have a range of biochemical and physiological effects, making it a promising candidate for use in a variety of research areas.

Mechanism of Action

The exact mechanism of action of 1-(3-hydroxy-3-methylpyrrolidin-1-yl)-2-(1H-pyrazol-5-yl)ethanone is not fully understood, but it is thought to act by modulating the activity of certain signaling pathways in the brain. Specifically, this compound has been shown to interact with the GABAergic and glutamatergic systems, which are involved in the regulation of neural activity and neurotransmitter release.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including modulating the activity of certain neurotransmitters and receptors, reducing oxidative stress, and promoting cell survival. Additionally, this compound has been shown to have anti-inflammatory and neuroprotective effects, making it a promising candidate for use in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(3-hydroxy-3-methylpyrrolidin-1-yl)-2-(1H-pyrazol-5-yl)ethanone in lab experiments is its ability to modulate the activity of specific signaling pathways in the brain, allowing researchers to investigate the role of these pathways in various physiological processes. However, one limitation of using this compound is its relatively low solubility in aqueous solutions, which can make it difficult to administer in certain experimental setups.

Future Directions

There are a number of potential future directions for research on 1-(3-hydroxy-3-methylpyrrolidin-1-yl)-2-(1H-pyrazol-5-yl)ethanone, including investigating its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's, as well as exploring its potential as a tool for studying the role of specific signaling pathways in the brain. Additionally, further research may be needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

1-(3-hydroxy-3-methylpyrrolidin-1-yl)-2-(1H-pyrazol-5-yl)ethanone can be synthesized using a variety of methods, including the reaction of 3-hydroxy-3-methylpyrrolidine and 1H-pyrazol-5-ylacetyl chloride in the presence of a base such as triethylamine. Other methods of synthesis have also been reported, including the use of alternative starting materials and different reaction conditions.

Scientific Research Applications

1-(3-hydroxy-3-methylpyrrolidin-1-yl)-2-(1H-pyrazol-5-yl)ethanone has been investigated for its potential applications in a range of scientific research areas, including neuroscience, pharmacology, and medicinal chemistry. In particular, this compound has been shown to have a range of effects on the central nervous system, including modulating the activity of certain neurotransmitters and receptors.